2-(3,4-dimethoxyphenyl)-7-(4-ethyl-1-piperazinyl)-3,5-dimethylpyrazolo[1,5-a]pyrimidine

• IUPAC Name: 2-(3,4-dimethoxyphenyl)-7-(4-ethylpiperazin-1-yl)-3,5-dimethylpyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C22H29N5O2/c1-6-25-9-11-26(12-10-25)20-13-15(2)23-22-16(3)21(24-27(20)22)17-7-8-18(28-4)19(14-17)29-5/h7-8,13-14H,6,9-12H2,1-5H3
• InChI Key: IONQMRYYSMTWAK-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C2=CC(=NC3=C(C(=NN23)C4=CC(=C(C=C4)OC)OC)C)C
• Molecular Formula: C22H29N5O2
• Molecular Weight: 395.5 g/mol

Description

• "2-(3,4-dimethoxyphenyl)-7-(4-ethyl-1-piperazinyl)-3,5-dimethylpyrazolo[1,5-a]pyrimidine" is a compound belonging to the pyrazolo[1,5-a]pyrimidine class. These compounds are known for their diverse biological activities and are subjects of extensive synthetic and medicinal chemistry research.

Synthesis Analysis

• The synthesis of pyrazolo[1,5-a]pyrimidine derivatives often involves nucleophilic substitution reactions and condensation processes with various chemicals. A typical synthesis pathway might involve reactions with sulfonyl chlorides, malononitrile, or ethyl acetoacetate under different reaction conditions (Mallesha et al., 2012).

Molecular Structure Analysis

• Pyrazolo[1,5-a]pyrimidines typically exhibit unique structural features, including the presence of multiple aromatic rings and substituents that influence their biological activities. The crystal structures of such compounds often reveal intricate hydrogen bonding and molecular interactions (Portilla et al., 2006).

Chemical Reactions and Properties

• These compounds participate in various chemical reactions, including cyclization, heterocyclization, and condensation with different reagents, leading to diverse derivatives with varying chemical properties. The introduction of different substituents can significantly alter their reactivity and interaction with biological targets (Ali, 2009).